Cas no 850567-39-4 (3-(Dipropylcarbamoyl)phenylboronic acid)

• Product Name: 3-(Dipropylcarbamoyl)phenylboronic acid
• CAS No: 850567-39-4
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD06659889
• CID: 719807
• PubChem ID: 44119540
• Update Time: 2025-09-28

3-(Dipropylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Dipropylcarbamoyl)phenyl)boronic acid
• 3-(Di-n-propylcarbamoyl)benzeneboronic acid
• [3-(dipropylcarbamoyl)phenyl]boronic acid
• 3-(Dipropylcarbamoyl)phenylboronic acid
• Boronic acid,B-[3-[(dipropylamino)carbonyl]phenyl]-
• OR4094
• FEDZYTLGLQATCT-UHFFFAOYSA-N
• AB26563
• X2372
• 3-(N,N-Dipropylaminocarbonyl)benzeneboronic acid
• D93226
• 850567-39-4
• MFCD06659889
• (3-(Dipropylcarbamoyl)phenyl)boronicacid
• SCHEMBL15535059
• DTXSID60657276
• AKOS015839628
• CS-0174240
• PS-9715

• MDL： MFCD06659889
• Inchi： 1S/C13H20BNO3/c1-3-8-15(9-4-2)13(16)11-6-5-7-12(10-11)14(17)18/h5-7,10,17-18H,3-4,8-9H2,1-2H3
• InChI Key： FEDZYTLGLQATCT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)N(CCC)CCC

Computed Properties

• Exact Mass: 249.15400
• Monoisotopic Mass: 249.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 118-120
• Boiling Point: 454.3°C at 760 mmHg
• Flash Point: 228.5°C
• Refractive Index: 1.531
• PSA: 60.77000
• LogP: 0.62860

3-(Dipropylcarbamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)